Cas no 2163396-21-0 (benzyl N-2-(5-sulfamoylthiophen-2-yl)ethylcarbamate)

• Product Name: benzyl N-2-(5-sulfamoylthiophen-2-yl)ethylcarbamate
• CAS No: 2163396-21-0
• MF: C₁₄H₁₆N₂O₄S₂
• MW: 340.417840957642
• CID: 5618833
• PubChem ID: 165932053
• Update Time: 2025-11-05

benzyl N-2-(5-sulfamoylthiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297103
• benzyl N-[2-(5-sulfamoylthiophen-2-yl)ethyl]carbamate
• 2163396-21-0
• benzyl N-2-(5-sulfamoylthiophen-2-yl)ethylcarbamate

• Inchi： 1S/C14H16N2O4S2/c15-22(18,19)13-7-6-12(21-13)8-9-16-14(17)20-10-11-4-2-1-3-5-11/h1-7H,8-10H2,(H,16,17)(H2,15,18,19)
• InChI Key： MXTCCQSJIWKZEG-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCNC(=O)OCC1C=CC=CC=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 340.05514934g/mol
• Monoisotopic Mass: 340.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 135Ų

Additional information on benzyl N-2-(5-sulfamoylthiophen-2-yl)ethylcarbamate

Benzyl N-2-(5-Sulfamoylthiophen-2-yl)Ethylcarbamate: A Comprehensive Overview

Benzyl N-2-(5-sulfamoylthiophen-2-yl)ethylcarbamate, with the CAS number 2163396-21-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a benzyl group with a sulfamoylthiophene moiety. The integration of these functional groups imparts distinctive chemical and physical properties, making it a subject of extensive research and application in various industries.

The benzyl group in this compound serves as a versatile platform for further chemical modifications. Its aromatic nature contributes to stability and reactivity, while the sulfamoylthiophene moiety introduces additional functionalities, such as hydrogen bonding capabilities and potential for π-interactions. These characteristics make benzyl N-2-(5-sulfamoylthiophen-2-yl)ethylcarbamate a valuable component in the synthesis of advanced materials, including polymers, coatings, and pharmaceutical agents.

Recent studies have highlighted the importance of thiophene derivatives in electronic applications. The sulfamoylthiophene group in this compound has been shown to enhance the electronic properties of materials, making it a promising candidate for use in organic electronics. For instance, researchers have explored its potential as a building block for semiconducting polymers, where its ability to facilitate charge transport is highly advantageous.

In addition to its electronic applications, benzyl N-2-(5-sulfamoylthiophen-2-yl)ethylcarbamate has demonstrated potential in the field of drug delivery. The compound's structure allows for controlled release mechanisms, which are critical in pharmaceutical applications. Recent advancements in nanotechnology have enabled the incorporation of this compound into drug delivery systems, enhancing their efficacy and reducing side effects.

The synthesis of benzyl N-2-(5-sulfamoylthiophen-2-yl)ethylcarbamate involves a series of well-established organic reactions. The process typically begins with the preparation of the thiophene derivative, followed by the introduction of the sulfamoyl group through nucleophilic substitution or coupling reactions. The final step involves the attachment of the benzyl group, which is achieved through carbamate formation.

One of the most intriguing aspects of this compound is its ability to participate in supramolecular assembly. The combination of aromatic and hydrogen-bonding groups allows for self-assembling behaviors, which can lead to the formation of ordered nanostructures. These structures have potential applications in sensors, catalysis, and energy storage devices.

Furthermore, benzyl N-2-(5-sulfamoylthiophen-2-yl)ethylcarbamate has been investigated for its role in bioconjugation chemistry. Its reactivity with biomolecules such as proteins and DNA opens new avenues for bioanalytical applications. Recent studies have demonstrated its utility as a linker in immunoassays and biosensors, where its stability and specificity are highly valued.

In conclusion, benzyl N-2-(5-sulfamoylthiophen-2-yl)ethylcarbamate (CAS No: 2163396-21-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with properties that make it invaluable in electronics, drug delivery systems, materials science, and biochemistry. As research continues to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is expected to grow further.